Cas no 85785-78-0 (Benzene, [(3,3-dimethoxybutyl)sulfonyl]-)

• Product Name: Benzene, [(3,3-dimethoxybutyl)sulfonyl]-
• CAS No: 85785-78-0
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• CID: 663431
• PubChem ID: 13633927
• Update Time: 2025-04-19

Benzene, [(3,3-dimethoxybutyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3,3-dimethoxybutyl)sulfonyl]-
• 3,3-dimethoxybutylsulfonylbenzene
• 85785-78-0
• (3,3-Dimethoxybutane-1-sulfonyl)benzene
• DTXSID00545502

• Inchi： 1S/C12H18O4S/c1-12(15-2,16-3)9-10-17(13,14)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： JUDGZZJLUWUCHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(C)(OC)OC)(=O)=O

Computed Properties

• Exact Mass: 258.09258022g/mol
• Monoisotopic Mass: 258.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds